Cas no 2256704-65-9 (3-(4-(methyl-d3)piperazin-1-yl-2,2,3,3,5,5,6,6-d8)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 3-(4-(methyl-d3)piperazin-1-yl-2,2,3,3,5,5,6,6-d8)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 2256704-65-9
• MF: C₁₇H₂₈BN₃O₂
• MW: 328.301902770996
• CID: 6818467
• PubChem ID: 172405431
• Update Time: 2025-03-02

3-(4-(methyl-d3)piperazin-1-yl-2,2,3,3,5,5,6,6-d8)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-(methyl-d3)piperazin-1-yl-2,2,3,3,5,5,6,6-d8)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 2256704-65-9
• CS-21388

• Inchi： 1S/C17H28BN3O2/c1-16(2)17(3,4)23-18(22-16)13-10-14(19)12-15(11-13)21-8-6-20(5)7-9-21/h10-12H,6-9,19H2,1-5H3/i5D3,6D2,7D2,8D2,9D2
• InChI Key： ODUXWYOPJQLHAO-KTXBLHEJSA-N
• SMILES： O1B(C2C=C(C=C(C=2)N2C([2H])([2H])C([2H])([2H])N(C([2H])([2H])[2H])C([2H])([2H])C2([2H])[2H])N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 328.2965015Da
• Monoisotopic Mass: 328.2965015Da
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų